Cas no 1804765-77-2 (2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804765-77-2
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4839358
• Update Time: 2025-10-29

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C9H9F3N2O4/c1-17-7-5(3-13)14-4(8(15)16)2-6(7)18-9(10,11)12/h2H,3,13H2,1H3,(H,15,16)
• InChI Key： UVVOPMFELHBPHP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)O)N=C(CN)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: -1.5
• Topological Polar Surface Area: 94.7

Additional information on 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804765-77-2)

2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804765-77-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a trifluoromethoxy group and an aminomethyl moiety imparts distinct chemical and biological properties, making it a subject of extensive study.

The molecular structure of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid is particularly noteworthy. The pyridine ring, a fundamental component of many bioactive molecules, provides a rigid and planar framework that can facilitate specific interactions with biological targets. The methoxy group at the 3-position and the trifluoromethoxy group at the 4-position introduce electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Additionally, the aminomethyl group at the 2-position offers potential for further functionalization and conjugation with other biomolecules.

Recent studies have explored the pharmacological properties of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid. One notable area of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary in vitro studies have shown that this compound exhibits selective inhibition of certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This selective inhibition could make it a valuable lead compound for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

The physicochemical properties of 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid have also been investigated to assess its suitability for pharmaceutical applications. Key parameters such as solubility, stability, and permeability are crucial for determining the compound's bioavailability and efficacy. Research has demonstrated that this compound exhibits favorable solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, its stability under various conditions, including pH and temperature, has been evaluated to ensure its reliability during storage and administration.

In terms of safety and toxicity, preliminary assessments have indicated that 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid has a low toxicity profile. In vitro cytotoxicity assays have shown minimal adverse effects on normal cell lines, suggesting that it may be well-tolerated by patients. However, further in vivo studies are necessary to fully evaluate its safety in animal models before advancing to clinical trials.

The synthetic route to produce 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid has been optimized to ensure high yields and purity. Various synthetic strategies have been explored, including multistep reactions involving functional group manipulations and ring-forming processes. These methods have been refined to minimize by-products and improve overall efficiency, making large-scale production feasible for industrial applications.

In conclusion, 2-(Aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804765-77-2) represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacological properties, and evaluate its safety profile in preclinical studies.